Cas no 158832-43-0 (methyl 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylate)

• Product Name: methyl 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylate
• CAS No: 158832-43-0
• Molecular Formula: C₇H₁₂N₂O₂
• Molecular Weight: 156.18238
• MDL: MFCD13178967
• CID: 109018
• PubChem ID: 9989464

methyl 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylate Properties

Names and Identifiers

• 2-amino-3,4,5,6-tetrahydro-3-Pyridinecarboxylic acid methyl ester
• 3-Pyridinecarboxylic acid, 2-amino-3,4,5,6-tetrahydro-, methyl ester
• METHYL4-AMINO-4,5,6,7-TETRAHYDROBENZOFURAN-3-CARBOXYLATEHYDROCHLORIDE
• 2-amino-3,4,5,6-tetrahydro-3-Pyridine carbocylic acid methyl ester
• methyl 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylate
• CHEMBL552914
• SCHEMBL1832821
• Methyl2-amino-3,4,5,6-tetrahydropyridine-3-carboxylate
• 158832-43-0
• CHEMBL1194595
• EN300-266708
• BDBM50039845
• 2-Amino-3,4,5,6-tetrahydro-pyridine-3-carboxylic acid methyl ester; hydrochloride
• 2-Amino-3,4,5,6-tetrahydro- 3-pyridinecarboxylic acid methyl ester
• 3-Pyridinecarboxylic acid, 2-amino-3,4,5,6-tetrahydro-, methyl ester

• MDL： MFCD13178967
• InChIKey： RWMIOLAULSZZKO-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12N2O2/c1-11-7(10)5-3-2-4-9-6(5)8/h5H,2-4H2,1H3,(H2,8,9)
• SMILES： COC(C1CCCN=C1N)=O

Computed Properties

• Exact Mass: 156.08996
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.089877630g/mol
• Heavy Atom Count: 11
• Complexity: 189
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 64.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Tetrahydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Tetrahydropyridines